Cas no 62403-98-9 (2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-, ethyl ester)

2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-, ethyl ester structure
62403-98-9 structure
Product Name:2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-, ethyl ester
CAS No:62403-98-9
MF:C14H13NO4S
MW:291.32232260704
CID:445954
PubChem ID:821970
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-, ethyl ester
    • ethyl 4-methyl-5-(3-nitrophenyl)thiophene-2-carboxylate
    • DTXSID10356348
    • 62403-98-9
    • ethyl 5-{3-nitrophenyl}-4-methyl-2-thiophenecarboxylate
    • AA-516/33240015
    • Inchi: 1S/C14H13NO4S/c1-3-19-14(16)12-7-9(2)13(20-12)10-5-4-6-11(8-10)15(17)18/h4-8H,3H2,1-2H3
    • InChI Key: IZLMJYWLJCDLPQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC(C)=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.05659
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 69.44
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